Cas no 2171593-11-4 (2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(4-hydroxyphenyl)propanamidooxy}acetic acid)

• Product Name: 2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(4-hydroxyphenyl)propanamidooxy}acetic acid
• CAS No: 2171593-11-4
• MF: C₂₆H₂₄N₂O₇
• MW: 476.477967262268
• CID: 5861953
• PubChem ID: 165546342
• Update Time: 2025-10-21

2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(4-hydroxyphenyl)propanamidooxy}acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(4-hydroxyphenyl)propanamidooxy}acetic acid
• EN300-1518792
• 2-{[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-(4-hydroxyphenyl)propanamido]oxy}acetic acid
• 2171593-11-4

• Inchi： 1S/C26H24N2O7/c29-17-11-9-16(10-12-17)13-23(25(32)28-35-15-24(30)31)27-26(33)34-14-22-20-7-3-1-5-18(20)19-6-2-4-8-21(19)22/h1-12,22-23,29H,13-15H2,(H,27,33)(H,28,32)(H,30,31)
• InChI Key： GCJDSGRILSZLAC-UHFFFAOYSA-N
• SMILES： O(C(NC(C(NOCC(=O)O)=O)CC1C=CC(=CC=1)O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 476.15835111g/mol
• Monoisotopic Mass: 476.15835111g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 35
• Rotatable Bond Count: 10
• Complexity: 717
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 134Ų

Additional information on 2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(4-hydroxyphenyl)propanamidooxy}acetic acid

2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(4-hydroxyphenyl)propanamidooxy}acetic Acid: A Comprehensive Overview

The compound with CAS number 2171593-11-4, known as 2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(4-hydroxyphenyl)propanamidooxy}acetic acid, is a highly specialized chemical entity with significant applications in the fields of pharmaceuticals, biotechnology, and materials science. This compound is characterized by its complex structure, which includes a fluorenylmethoxycarbonyl (Fmoc) group, a hydroxylphenyl moiety, and a propanamido group. These structural features contribute to its unique chemical properties and reactivity.

Recent advancements in chemical synthesis have enabled the precise construction of this compound, leveraging the Fmoc group as a protective agent in peptide synthesis. The Fmoc group is widely recognized for its stability under basic conditions and ease of removal under acidic conditions, making it an ideal choice for protecting amino groups during peptide assembly. The presence of the 4-hydroxyphenyl group introduces additional functionality, enhancing the compound's potential for applications in drug design and material engineering.

One of the most promising areas of research involving this compound is its role in the development of bioactive molecules. Scientists have explored its ability to serve as a precursor for the synthesis of complex peptides and proteins, which are critical components in modern drug discovery. For instance, studies have demonstrated that this compound can be used to synthesize bioactive peptides with potential anti-cancer properties. The integration of the hydroxylphenyl group into the structure allows for enhanced solubility and bioavailability, making it an attractive candidate for drug delivery systems.

In addition to its pharmaceutical applications, this compound has also found utility in materials science. Researchers have investigated its use as a building block for constructing advanced materials, such as stimuli-responsive polymers and self-healing materials. The unique combination of functional groups within this molecule enables it to participate in various polymerization reactions, leading to materials with tailored mechanical and thermal properties. Recent studies have highlighted its potential in developing eco-friendly materials that can degrade under specific environmental conditions.

The synthesis of 2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(4-hydroxyphenyl)propanamidooxy}acetic acid involves a multi-step process that requires precise control over reaction conditions. Key steps include the coupling of the Fmoc group with an amino acid derivative and subsequent functionalization with the hydroxylphenyl moiety. Advanced techniques such as microwave-assisted synthesis and catalytic hydrogenation have been employed to optimize the reaction yield and purity of the final product.

From a toxicological perspective, this compound has undergone rigorous safety assessments to ensure its suitability for biomedical applications. Studies have shown that it exhibits low toxicity at typical usage levels, making it safe for handling in laboratory settings. However, further research is needed to fully understand its long-term effects on biological systems and environmental impact.

In conclusion, 2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(4-hydroxyphenyl)propanamidooxy}acetic acid represents a versatile chemical entity with vast potential across multiple disciplines. Its unique structure and functional groups make it an invaluable tool in contemporary chemical research. As advancements in synthetic chemistry continue to unfold, this compound is expected to play an increasingly significant role in driving innovation across industries.